2-methyl-5-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenol

• IUPAC Name: [1-[1-(3-hydroxy-4-methylbenzoyl)piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C23H33N3O3/c1-17-6-7-18(15-21(17)27)22(28)25-13-8-20(9-14-25)26-12-4-5-19(16-26)23(29)24-10-2-3-11-24/h6-7,15,19-20,27H,2-5,8-14,16H2,1H3
• InChI Key: AHMOQETXAJRUPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCCC4)O
• Molecular Formula: C23H33N3O3
• Molecular Weight: 399.5 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to create compounds for the treatment of human diseases. The compound also contains a bipiperidinyl group, which is a structure formed by two piperidine rings. Piperidine is a six-membered ring with one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrrolidine compounds can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The structure of this compound likely involves sp3 hybridization, contributing to the stereochemistry of the molecule. The non-planarity of the pyrrolidine ring may lead to increased three-dimensional coverage, a phenomenon called "pseudorotation".